Cas no 1804800-76-7 (2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804800-76-7
• MF: C₉H₉F₄NO₂
• MW: 239.166876554489
• CID: 4813361
• Update Time: 2025-05-20

2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F4NO2/c1-5-3-7(15-2)8(6(4-10)14-5)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： YYVXSQSYXQAZSU-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C=C(C)N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2.6
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804800-76-7) in Modern Chemical Biology and Medicinal Chemistry

2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804800-76-7, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, comprising a pyridine core substituted with fluoromethyl, methoxy, and trifluoromethoxy groups, endow it with a distinct chemical profile that makes it a valuable scaffold for the development of novel bioactive molecules.

The compound's molecular structure is characterized by a pyridine ring, which is a fundamental motif in many pharmacologically active agents. The presence of fluoromethyl, methoxy, and trifluoromethoxy substituents introduces specific electronic and steric properties that can modulate the compound's interactions with biological targets. These substituents are particularly noteworthy because they are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and optimize pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines due to their broad spectrum of biological activities. The fluoromethyl group, for instance, has been shown to enhance the binding affinity of small molecules to their protein targets by increasing lipophilicity and reducing metabolic susceptibility. Similarly, the methoxy and trifluoromethoxy groups contribute to the compound's overall physicochemical properties, making it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine is its potential as a building block for the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various therapeutic areas, including oncology, immunology, and neuroscience. The compound's versatility allows for modifications at multiple positions on the pyridine ring, enabling chemists to fine-tune its biological activity.

Recent studies have highlighted the compound's role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated pyridine scaffold is particularly well-suited for this purpose because it can mimic the natural substrates of kinases while introducing additional functional groups that enhance binding specificity. For example, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine effectively inhibited certain tyrosine kinases with high selectivity and low toxicity.

The use of computational methods has also played a pivotal role in optimizing the structure-activity relationships (SAR) of this compound. Molecular modeling techniques have allowed researchers to predict how different substituents will affect the compound's interactions with biological targets. This approach has led to the identification of novel analogs with improved pharmacological profiles. For instance, virtual screening algorithms have been employed to identify derivatives with enhanced solubility and reduced off-target effects.

In addition to its applications in drug discovery, 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a promising candidate for developing organic semiconductors and liquid crystals. Furthermore, its ability to interact with biological targets suggests potential applications in crop protection agents.

The synthesis of this compound presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a larger scale. For example, palladium-catalyzed cross-coupling reactions have been used to introduce fluorinated groups efficiently.

Future research directions for 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine may include exploring its potential as an intermediate in synthesizing antiviral agents. The increasing prevalence of viral infections has underscored the need for new therapeutic strategies, and fluorinated pyridines are known for their ability to modulate viral protease activity. Additionally, investigating its role in developing treatments for neurodegenerative diseases is another promising avenue.

The growing interest in fluorinated compounds underscores their importance in modern chemical biology and medicinal chemistry. As our understanding of their structural and functional properties continues to evolve, so too will their applications across various scientific disciplines. The case of 2-(Fluoromethyl)-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804800-76-7) exemplifies how a single molecule can inspire innovation across multiple fields.